Cas no 1361727-05-0 (2',6'-Dichloro-6-fluoro-biphenyl-2-ol)

• Product name: 2',6'-Dichloro-6-fluoro-biphenyl-2-ol
• CAS No: 1361727-05-0
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• CID: 4993635

2',6'-Dichloro-6-fluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-6-fluoro-biphenyl-2-ol

• Inchi： 1S/C12H7Cl2FO/c13-7-3-1-4-8(14)11(7)12-9(15)5-2-6-10(12)16/h1-6,16H
• InChI Key： XDLLRLIEOUFZEK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=CC=CC=1O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 20.2
• XLogP3: 4.5

Additional information on 2',6'-Dichloro-6-fluoro-biphenyl-2-ol

Comprehensive Overview of 2',6'-Dichloro-6-fluoro-biphenyl-2-ol (CAS No. 1361727-05-0)

2',6'-Dichloro-6-fluoro-biphenyl-2-ol (CAS No. 1361727-05-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique biphenyl structure substituted with chlorine and fluorine atoms, is widely studied for its potential applications in drug development and advanced material synthesis. Researchers are particularly interested in its molecular stability and bioactive properties, which make it a promising candidate for various industrial and scientific applications.

In recent years, the demand for halogenated biphenyl derivatives like 2',6'-Dichloro-6-fluoro-biphenyl-2-ol has surged due to their versatility in organic synthesis. The compound's structural uniqueness allows it to serve as a key intermediate in the production of complex molecules. Its CAS No. 1361727-05-0 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in both academic and industrial settings. Scientists are exploring its potential in catalysis, polymer chemistry, and even green chemistry initiatives, aligning with global trends toward sustainable development.

One of the most frequently asked questions about 2',6'-Dichloro-6-fluoro-biphenyl-2-ol revolves around its synthetic pathways and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. The compound's solubility profile and thermal stability are also critical parameters that researchers investigate to optimize its use in various applications. These properties are particularly relevant in the context of drug formulation, where precise control over molecular interactions is essential.

The environmental impact of halogenated compounds is another hot topic among users searching for CAS No. 1361727-05-0. While 2',6'-Dichloro-6-fluoro-biphenyl-2-ol is not classified as hazardous, its degradation products and long-term effects are subjects of ongoing research. This aligns with the broader scientific community's focus on eco-friendly chemicals and sustainable manufacturing processes. Companies and researchers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental footprint of chemical production.

From a commercial perspective, 2',6'-Dichloro-6-fluoro-biphenyl-2-ol is available through specialized chemical suppliers, often in high-purity grades tailored for research and development. Its price volatility and supply chain dynamics are common concerns for buyers, especially in light of global disruptions affecting raw material availability. As such, many users search for alternative synthesis routes or substitute compounds to mitigate these challenges. The compound's patent landscape is also a point of interest, with several applications highlighting its utility in proprietary technologies.

In conclusion, 2',6'-Dichloro-6-fluoro-biphenyl-2-ol (CAS No. 1361727-05-0) represents a fascinating area of study at the intersection of chemistry and innovation. Its multifunctional properties and broad applicability make it a valuable asset in both academic and industrial research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about advanced materials, pharmaceutical intermediates, and sustainable chemistry.